Cas no 104632-27-1 (Dexpramipexole dihydrochloride)

Dexpramipexole dihydrochloride is a synthetic small molecule belonging to the class of aminothiazole derivatives. It functions as a selective agonist for the dopamine D2 receptor subfamily, demonstrating neuroprotective and antioxidant properties. The dihydrochloride salt form enhances solubility and bioavailability, making it suitable for preclinical and clinical research applications. Its key advantages include high purity (>98%), stability under standard storage conditions, and well-documented pharmacokinetic profiles in animal models. The compound has been investigated for potential therapeutic applications in neurodegenerative disorders, particularly amyotrophic lateral sclerosis (ALS), due to its ability to modulate mitochondrial function and reduce oxidative stress. It is supplied as a white to off-white crystalline powder.

Dexpramipexole dihydrochloride structure

104632-27-1 structure

Product Name:Dexpramipexole dihydrochloride

CAS No:104632-27-1

MF:C₁₀H₁₉Cl₂N₃S

MW:284.248958826065

MDL:MFCD13186799

CID:820143

PubChem ID:329750929

Update Time:2025-06-07

Dexpramipexole dihydrochloride Chemical and Physical Properties

Names and Identifiers

- R-Pramipexole 2HCl
- 2,6-Benzothiazolediamine, 4,5,6,7-tetrahydro-N6-propyl-, dihydrochloride, (R)-
- Kns 760704
- Snd 919cl2x
- Dexpramipexole dihydrochloride
- (6R)-6-N-propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine,dihydrochloride
- (R)-Pramipexole (hydrochloride) NEW
- IMPURITY `D’ OF PRAMIPEXOLE
- Pramipexole Impurity D
- R-Pramipexole
- (-)-2-amino-6-propylamino-4,5,6,7-tetrahydrobenzothiazole dihydrochl
- (+)-2-amino-4,5,6,7-tetrahydro-6-L-propylaminobenzathiazole dihydrochloride
- (+)-2-amino-6-(propylamino)tetrahydrobenzothiazole dihydrochloride
- (+)-Pramipexole dihydrochloride
- (R)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine dihydrochloride
- (R)-Pramipexole dihydrochloride
- 2,6-Benzothiazolediamine,4,5,6,7-tetrahydro-N6-propyl-,dihydrochloride,(R)
- Bio-0080
- CS-1195
- UNII-I9038PKO43
- (R)-2-Amino-4,5,6,7-tetrahydro-6-(propylamino)benzothiazole dihydrochloride
- (R)-4,5,6,7-Tetrahydro-6-(propylamino)-benzothiazole-2-amine dihydrochloride
- R-(+)-Pramipexole dihydrochloride
- RPPX
- (R)-Pramipexole (hydrochloride)
- Pramipexole EP Impurity D DiHCl
- DexpraMipexole (dihydrochloride)
- Pramipexole dihydrochloride impurity IV
- Pramipexole Dihydrochloride Hydrate IMP
- Pramipexole Dihydrochloride Hydrate Impurity
- Pramipexole Dihydrochloride Impurity
- I9038PKO43
- Dexpramipexole 2Hcl
- C10H17N3S.2ClH
- BDBM50226714
- 2946AH
- API0005554
- Dexpramipexole dihydrochloride, >=98% (HPLC)
- Pram
- (R)-2-Amino-4,5,6,7-tetrahydro-6-(propylamino)benzothiazole dihydrochloride // (R)-Pramipexole dihydrochloride
- DA-52472
- EX-A398
- 2-Imino-N-propyl-2,3,4,5,6,7-hexahydro-1,3-benzothiazol-6-amine--hydrogen chloride (1/2)
- KNS-760704 ANHYDROUS
- DEXPRAMIPEXOLE DIHYDROCHLORIDE ANHYDROUS
- DEXPRAMIPEXOLE DIHYDROCHLORIDE [WHO-DD]
- CHEMBL3216394
- DTXSID20920539
- Q27280587
- SCHEMBL910147
- (6R)-6-N-propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine;dihydrochloride
- AKOS030485953
- (6R)-6-N-PROPYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE-2,6-DIAMINE DIHYDROCHLORIDE
- C71186
- 2,6-BENZOTHIAZOLEDIAMINE, 4,5,6,7-TETRAHYDRO-N(SUP 6)-PROPYL-, HYDROCHLORIDE, (1:2), (6R)-
- 104632-27-1
- (R)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diaminedihydrochloride
- HY-17355A
- MDL： MFCD13186799
- Inchi： 1S/C10H17N3S.2ClH/c1-2-5-12-7-3-4-8-9(6-7)14-10(11)13-8;;/h7,12H,2-6H2,1H3,(H2,11,13);2*1H/t7-;;/m1../s1
- InChI Key： QMNWXHSYPXQFSK-XCUBXKJBSA-N
- SMILES： Cl[H].Cl[H].S1C(N([H])[H])=NC2=C1C([H])([H])[C@@]([H])(C([H])([H])C2([H])[H])N([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 283.06800
Monoisotopic Mass: 283.0676742g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.2

Experimental Properties

Solubility: H2O: >15mg/mL
PSA: 79.91000
LogP: 3.50720

Dexpramipexole dihydrochloride Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Dexpramipexole dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC22373-100 mg	Dexpramipexole dihydrochloride	104632-27-1	>98%	100mg	$200.0	2022-02-28
Chemenu	CM155679-50mg	(R)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine dihydrochloride	104632-27-1	98%	50mg	$269	2021-08-05
TRC	P700745-5mg	(R)-Pramipexole Dihydrochloride	104632-27-1		5mg	$98.00	2023-05-17
TRC	P700745-10mg	(R)-Pramipexole Dihydrochloride	104632-27-1		10mg	$136.00	2023-05-17
TRC	P700745-25mg	(R)-Pramipexole Dihydrochloride	104632-27-1		25mg	$ 266.00	2023-09-06
TRC	P700745-50mg	(R)-Pramipexole Dihydrochloride	104632-27-1		50mg	$ 500.00	2023-09-06
TRC	P700745-100mg	(R)-Pramipexole Dihydrochloride	104632-27-1		100mg	$ 885.00	2023-09-06
TRC	P700745-250mg	(R)-Pramipexole Dihydrochloride	104632-27-1		250mg	$1742.00	2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PR229-10mg	Dexpramipexole dihydrochloride	104632-27-1	99+%	10mg	1003CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PR229-5mg	Dexpramipexole dihydrochloride	104632-27-1	99+%	5mg	559CNY	2021-05-07